6’,7’-Dihydroxy Bergamottin

• CAS No.: 145414-76-2
• Product Name: 6’,7’-Dihydroxy Bergamottin
• Molecular Formula: C21H24O6
• Molecular Weight: 372.4 g/mol
• IUPAC Name: 4-[(E)-6,7-dihydroxy-3,7-dimethyloct-2-enoxy]furo[3,2-g]chromen-7-one
• Standard InChI: InChI=1S/C21H24O6/c1-13(4-6-18(22)21(2,3)24)8-10-26-20-14-5-7-19(23)27-17(14)12-16-15(20)9-11-25-16/h5,7-9,11-12,18,22,24H,4,6,10H2,1-3H3/b13-8+
• Standard InChIKey: IXZUPBUEKFXTSD-MDWZMJQESA-N
• Isomeric SMILES: C/C(=C\COC1=C2C=CC(=O)OC2=CC3=C1C=CO3)/CCC(C(C)(C)O)O
• SMILES: CC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)CCC(C(C)(C)O)O
• Canonical SMILES: CC(=CCOC1=C2C=CC(=O)OC2=CC3=C1C=CO3)CCC(C(C)(C)O)O
• Appearance: A crystalline solid
• Description: 6,7-dihydroxy Bergamottin(cas# 145414-76-2), also known as 6,7-DHB, is a potent inhibitor of cytochrome P4503A4 (CYP3A4) with an IC50 value of 25 μM. As a primary compound in grapefruit juice, 6,7-DHB is responsible for the blockade the activity of testosterone 6β-hydrolase. CYP3A4 is an important enzyme, mainly found in both the intestinal wall and liver, which oxidizes small foreign organic molecules (xenobiotics), such as toxins or drugs.
• Synonyms: 6,7-DHB; 4-[[(2E)-6,7-Dihydroxy-3,7-dimethyl-2-octen-1-yl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
• Reference: 1: Araki N, Tsuruoka S, Hasegawa G, Yanagihara H, Omasa T, Enosawa S, Yamazoe Y, ; Fujimura A. Inhibition of CYP3A4 by 6/',7/'-dihydroxybergamottin in human CYP3A4; over-expressed hepG2 cells. J Pharm Pharmacol. 2012 Dec;64(12):1715-21. doi:; 10.1111/j.2042-7158.2012.01562.x. Epub 2012 Aug 2. PubMed PMID: 23146034.; ; ; 2: Myung K, Manthey JA, Narciso JA. Biotransformations of; 6/',7/'-dihydroxybergamottin and 6/',7/'-epoxybergamottin by the citrus-pathogenic; fungi diminish cytochrome P450 3A4 inhibitory activity. Bioorg Med Chem Lett.; 2012 Mar 15;22(6):2279-82. doi: 10.1016/j.bmcl.2012.01.081. Epub 2012 Jan 30.; PubMed PMID: 22342630.; ; ; 3: Ishihara M, Toda H, Sunagane N, Ohta T. [Furanocoumarins contents and; cytochrome P450 3A (CYP3A) inhibitory activities of various processed fruit peel ; products: outflow of 6/',7/'-Dihydroxybergamottin during processing treatment of; peel]. Yakugaku Zasshi. 2011;131(5):679-84. Japanese. PubMed PMID: 21532264.; ; ; 4: Edwards DJ, Fitzsimmons ME, Schuetz EG, Yasuda K, Ducharme MP, Warbasse LH,; Woster PM, Schuetz JD, Watkins P. 6/',7/'-Dihydroxybergamottin in grapefruit juice ; and Seville orange juice: effects on cyclosporine disposition, enterocyte CYP3A4,; and P-glycoprotein. Clin Pharmacol Ther. 1999 Mar;65(3):237-44. PubMed PMID:; 10096255.; ; ; 5: Bailey DG, Kreeft JH, Munoz C, Freeman DJ, Bend JR. Grapefruit; juice-felodipine interaction: effect of naringin and 6/',7/'-dihydroxybergamottin; in humans. Clin Pharmacol Ther. 1998 Sep;64(3):248-56. PubMed PMID: 9757148.; ; ; 6: Edwards DJ, Bellevue FH 3rd, Woster PM. Identification of; 6/',7/'-dihydroxybergamottin, a cytochrome P450 inhibitor, in grapefruit juice.; Drug Metab Dispos. 1996 Dec;24(12):1287-90. PubMed PMID: 8971132.
• PubChem Compound: 6440498
• Last Modified: Nov 11 2021